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Compound of Interest

Compound Name: Octadecanophenone

Cat. No.: B1346819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and known properties of

Stearophenone. The information is intended to support researchers, scientists, and

professionals in drug development in the safe and effective use of this compound.

Chemical and Physical Properties
Stearophenone, also known as 1-phenyloctadecan-1-one or octadecanophenone, is a long-

chain aromatic ketone. Its hydrophobic nature, owing to the long alkyl chain, results in low

solubility in water but good solubility in organic solvents.[1]
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Property Value Source

Molecular Formula C₂₄H₄₀O [2]

Molecular Weight 344.57 g/mol

CAS Number 6786-36-3

Appearance
White to almost white powder

or crystal
[3]

Melting Point 65-67 °C

Boiling Point 425 °C

Synonyms

n-Octadecanophenone, 1-

Phenyloctadecan-1-one,

Heptadecyl Phenyl Ketone

[1][3]

Safety and Hazard Information
Stearophenone is classified as an irritant. Direct contact can cause irritation to the skin, eyes,

and respiratory system.[2]

GHS Hazard Classification
Hazard Statement Code Class Signal Word

Causes skin irritation H315
Skin

corrosion/irritation
Warning

Causes serious eye

irritation
H319

Serious eye

damage/eye irritation
Warning

May cause respiratory

irritation
H335

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Warning

Source: PubChem CID 81244[2]
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Handling and Storage
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a NIOSH-approved respirator (such as a type N95) or equivalent

if dusts are generated.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.[4]

Use in a well-ventilated area.

Storage:

Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Recommended storage class is for combustible solids.

First Aid Measures
After Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen.

Seek medical attention if irritation persists.

After Skin Contact: Wash the affected area with soap and water. Remove contaminated

clothing. Seek medical advice if irritation develops.
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After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

After Swallowing: Do NOT induce vomiting. Rinse mouth and seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).

Toxicological Information
Specific quantitative toxicological data for Stearophenone, such as LD50 or LC50 values, are

not readily available in the public domain. However, the GHS classification indicates that it is an

irritant to the skin, eyes, and respiratory system.[2] Studies on the broader class of

benzophenones have shown various biological activities, but direct toxicological studies on

Stearophenone are limited.[5][6]

No occupational exposure limits (OELs) have been established for Stearophenone by major

regulatory bodies such as OSHA or ACGIH.[7][8]

Experimental Protocols
A common method for the synthesis of aromatic ketones like Stearophenone is the Friedel-

Crafts acylation. This involves the reaction of an acyl chloride (stearoyl chloride) with an

aromatic compound (benzene) in the presence of a Lewis acid catalyst, such as aluminum

chloride (AlCl₃).[9][10]

General Friedel-Crafts Acylation Workflow
Below is a generalized workflow for a Friedel-Crafts acylation reaction.
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Reaction Setup Reaction
Work-up & Purification

1. Prepare Reactants
- Benzene (Aromatic)

- Stearoyl Chloride (Acyl Halide)
- AlCl₃ (Lewis Acid)

- Methylene Chloride (Solvent)

2. Assemble Apparatus
- Round-bottom flask

- Addition funnel
- Reflux condenser

 

3. Controlled Addition
- Add AlCl₃ to solvent

- Cool to 0°C
- Add Stearoyl Chloride dropwise

- Add Benzene dropwise

 
4. Reaction Progression

- Allow to warm to RT
- Stir for specified time

 5. Quench Reaction
- Pour mixture into ice/HCl

 6. Extraction
- Separate organic layer

- Extract aqueous layer with solvent

 7. Wash & Dry
- Wash with NaHCO₃

- Dry over anhydrous MgSO₄

 8. Purification
- Remove solvent (rotary evaporation)

- Purify by distillation or recrystallization

 

Click to download full resolution via product page

Figure 1: Generalized workflow for Friedel-Crafts acylation.

Biological Activity and Signaling Pathways
There is currently a lack of specific information in the scientific literature regarding the

metabolic pathways, mechanism of action, and signaling pathways directly associated with

Stearophenone.

However, the broader class of benzophenones, of which Stearophenone is a member, is known

to exhibit a range of biological activities. Natural and synthetic benzophenones have been

reported to have antifungal, antimicrobial, antioxidant, antiviral, and cytotoxic properties.[5]

These activities are often linked to their ability to interact with various biological targets, but a

specific pathway for Stearophenone has not been elucidated.

The diagram below illustrates a logical relationship for assessing the safety of a chemical

compound in the absence of specific biological data, which is the current situation for

Stearophenone.
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Figure 2: Logical workflow for safety assessment with limited biological data.

Given the absence of detailed biological studies on Stearophenone, a precautionary approach

to handling is strongly recommended, adhering to the safety guidelines outlined in this

document. Further research is required to elucidate the specific biological effects and potential

signaling pathways of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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